Cas no 2680696-44-8 (benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate)

• Product Name: benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate
• CAS No: 2680696-44-8
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 5622918
• PubChem ID: 165923962
• Update Time: 2025-10-24

benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297100
• 2680696-44-8
• benzyl N-(2-cyano-2-methylethyl)-N-[(2-fluoro-4-methylphenyl)methyl]carbamate
• benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate

• Inchi： 1S/C20H21FN2O2/c1-15-8-9-18(19(21)10-15)13-23(12-16(2)11-22)20(24)25-14-17-6-4-3-5-7-17/h3-10,16H,12-14H2,1-2H3
• InChI Key： SHGMJJUPBBAVTL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CN(C(=O)OCC1C=CC=CC=1)CC(C#N)C

Computed Properties

• Exact Mass: 340.15870608g/mol
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate

Benzyl N-(2-Cyano-2-Methylethyl)-N-(2-Fluoro-4-Methylphenyl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate, with the CAS number 2680696-44-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a benzyl group, a cyano-substituted ethyl moiety, and a fluoro-substituted phenyl group, all interconnected through a methylcarbamate functional group.

The benzyl group in this compound serves as a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents with specific targeting capabilities.

The presence of the cyano and fluoro substituents introduces unique electronic and steric properties to the molecule, which are critical in determining its reactivity and biological activity. Researchers have utilized these features to explore its role in catalytic processes and as a building block for advanced materials.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions, including nucleophilic substitutions and condensation reactions. These properties have been exploited in the synthesis of novel pharmaceuticals and agrochemicals, where precise control over molecular architecture is essential.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate. Quantum mechanical studies have revealed insights into its bonding patterns and stability, providing a foundation for further experimental investigations.

In terms of applications, this compound has shown promise in the development of eco-friendly chemical processes. Its ability to act as a catalyst or precursor in sustainable synthesis pathways aligns with current trends toward greener chemistry practices.

The synthesis of benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate involves a series of well-established organic reactions, including nucleophilic acylation and substitution reactions. These methods have been optimized to ensure high yields and purity, making it accessible for large-scale production.

Furthermore, this compound has been studied for its potential in polymer chemistry. Its ability to form stable covalent bonds with other monomers suggests its utility in creating advanced polymer materials with tailored properties.

In conclusion, benzyl N-(2-cyano-2-methylethyl)-N-(2-fluoro-4-methylphenyl)methylcarbamate (CAS No: 2680696-44-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.